Cas no 893611-80-8 (N-((3-Methylthiophen-2-yl)methyl)butan-1-amine)

• Product Name: N-((3-Methylthiophen-2-yl)methyl)butan-1-amine
• CAS No: 893611-80-8
• MF: C₁₀H₁₇NS
• MW: 183.313681364059
• MDL: MFCD07409986
• CID: 870467
• PubChem ID: 4722063
• Update Time: 2025-06-08

N-((3-Methylthiophen-2-yl)methyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-((3-Methylthiophen-2-yl)methyl)butan-1-amine
• N-[(3-methyl-2-thienyl)methyl]-1-butanamine(SALTDATA: HCl)
• N-[(3-methylthiophen-2-yl)methyl]butan-1-amine
• 893611-80-8
• AN-465/41851594
• N-[(3-METHYL-2-THIENYL)METHYL]-1-BUTANAMINE
• DTXSID80405998
• N-butyl-N-[(3-methyl-2-thienyl)methyl]amine
• BUTYL[(3-METHYLTHIOPHEN-2-YL)METHYL]AMINE
• CHEMBRDG-BB 9071564
• MFCD07409986
• AKOS000234726

• MDL： MFCD07409986
• Inchi： 1S/C10H17NS/c1-3-4-6-11-8-10-9(2)5-7-12-10/h5,7,11H,3-4,6,8H2,1-2H3
• InChI Key： CPRAFZHFARXMIU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CNCCCC

Computed Properties

• Exact Mass: 183.10800
• Monoisotopic Mass: 183.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• PSA: 40.27000
• LogP: 3.33710

Additional information on N-((3-Methylthiophen-2-yl)methyl)butan-1-amine

Introduction to N-((3-Methylthiophen-2-yl)methyl)butan-1-amine (CAS No. 893611-80-8)

N-((3-Methylthiophen-2-yl)methyl)butan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 893611-80-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this amine derivative incorporates a thiophene ring, which is a cornerstone in the synthesis of various bioactive molecules.

The presence of the 3-methylthiophen-2-yl moiety in the molecular framework imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The specific substitution pattern in N-((3-methylthiophen-2-yl)methyl)butan-1-amine enhances its reactivity and binding affinity to biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that N-((3-methylthiophen-2-yl)methyl)butan-1-amine exhibits favorable interactions with enzymes and receptors, which could be exploited for therapeutic purposes. These insights have fueled interest in exploring its potential as a lead compound for drug discovery.

In the context of drug development, the synthesis of N-((3-methylthiophen-2-yl)methyl)butan-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced catalytic systems has streamlined the synthesis process, making it more efficient and scalable. This has opened up new avenues for industrial-scale production, which is crucial for translating laboratory findings into clinical applications.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging high-throughput screening techniques and biophysical methods, researchers can identify binding pockets and optimize the molecule's affinity to target proteins. Such efforts have already led to the discovery of several thiophene-based drugs that are currently in clinical trials or on the market.

One of the most compelling aspects of N-((3-methylthiophen-2-yl)methyl)butan-1-amine is its versatility in medicinal chemistry. It can be modified at various positions to generate libraries of derivatives with tailored properties. This flexibility allows chemists to fine-tune physicochemical parameters such as solubility, permeability, and metabolic stability, which are critical factors in drug design.

The growing body of literature on thiophene derivatives underscores their importance in modern medicine. Researchers have reported novel synthetic routes, functionalization strategies, and biological activities associated with these compounds. N-(3-Methylthiophen)-2-ylmethybutanamidine stands out as a compound that embodies these advancements, offering a rich foundation for further exploration.

Future research directions may focus on exploring the compound's potential in treating emerging infectious diseases or chronic conditions where existing treatments are limited. The ability to modify its structure allows for customization based on specific therapeutic needs, making it a versatile tool for medicinal chemists.

In conclusion, N-(3-Methylthiophen)-2-ylmethybutanamidine (CAS No. 893611808) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs.